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Compound of Interest

Compound Name: Lacto-N-difucohexaose Il

cat. No.: B164729

An In-depth Technical Guide to the Physical and Chemical Properties of Lacto-N-
difucohexaose Il (LNDFH II)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lacto-N-difucohexaose Il (LNDFH II) is a neutral hexasaccharide found in human milk,
belonging to the diverse family of human milk oligosaccharides (HMOs). As a member of this
group of complex carbohydrates, LNDFH Il is recognized for its significant biological activities,
which are of growing interest in the fields of nutrition, immunology, and drug development. This
technical guide provides a comprehensive overview of the known physical and chemical
properties of LNDFH I, detailed experimental protocols for its analysis, and a visualization of its
role in biological processes.

Chemical Properties

LNDFH 1l is a complex oligosaccharide with the systematic name GalB1-3(Fucal-4)GIcNAcp1-
3Galp1-4(Fucal-3)Glc. It is also known by several synonyms, including Lewis a (Lea) hexaose.
[1][2] Its structure is characterized by a lacto-N-tetraose core that is fucosylated at two
positions.

Structural Information
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Property Value

) GalB1-3(Fucal-4)GIcNAcB1-3GalB1-4(Fucal-
Systematic Name

3)Glc
Synonyms LNDFH I, Lewis a (Lea) hexaose
Chemical Formula C38H65N0O29[3][4][5]
Molecular Weight 999.91 g/mol [3][4]1[5]
Monoisotopic Mass 999.3642 Da[2][6]
CAS Number 62258-12-2[5]

Chemical Reactivity and Stability

LNDFH Il is stable under standard laboratory conditions. For long-term storage, it is
recommended to keep the compound at temperatures below -15°C in a dry, well-sealed
container.[5] As a complex carbohydrate, its stability can be affected by strong acids or bases,
which can lead to hydrolysis of the glycosidic bonds. Enzymatic degradation is also possible
with specific glycosidases.

Physical Properties

The physical properties of LNDFH Il are characteristic of a high molecular weight
oligosaccharide. While some properties have been predicted through computational models,
experimental data for others, such as melting point, remain to be fully elucidated.

Property Value Method
Appearance White to off-white solid Visual Inspection
Boiling Point 1277.9 £ 65.0 °C at 760 mmHg  Predicted
Density 1.7 +£0.1 g/lcm3 Predicted

- i General observation for
Solubility Soluble in water _ _
oligosaccharides[7]
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Biological Activity and Signaling

LNDFH Il exhibits several noteworthy biological activities, primarily related to its role as a
prebiotic and its interaction with pathogens and the host immune system.

Inhibition of Pathogen Adhesion

One of the most significant functions of LNDFH Il is its ability to act as a soluble decoy,
inhibiting the adhesion of pathogens to intestinal epithelial cells.[1] Many pathogens initiate
infection by binding to specific glycans on the host cell surface. By mimicking these binding
sites, LNDFH Il can competitively inhibit this interaction, thereby preventing colonization and

subsequent infection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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